2-{[(1-naphthyloxy)acetyl]amino}benzoic acid

• IUPAC Name: 2-[(2-naphthalen-1-yloxyacetyl)amino]benzoic acid
• InChI: InChI=1S/C19H15NO4/c21-18(20-16-10-4-3-9-15(16)19(22)23)12-24-17-11-5-7-13-6-1-2-8-14(13)17/h1-11H,12H2,(H,20,21)(H,22,23)
• InChI Key: JKWQFEAKRDYWPR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2OCC(=O)NC3=CC=CC=C3C(=O)O
• Molecular Formula: C19H15NO4
• Molecular Weight: 321.3 g/mol

Description

2-{[(1-naphthyloxy)acetyl]amino}benzoic acid, commonly known as NAB, is a chemical compound used in scientific research. It is a non-steroidal anti-inflammatory drug (NSAID) that has been extensively studied for its potential therapeutic effects on various diseases.

Mechanism of Action

The mechanism of action of NAB involves the inhibition of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins that contribute to inflammation and pain. NAB selectively inhibits COX-2, which is induced at sites of inflammation and is responsible for the production of pro-inflammatory prostaglandins. By inhibiting COX-2, NAB reduces inflammation and pain without affecting the production of prostaglandins that are involved in normal physiological processes.
Biochemical and Physiological Effects:
NAB has been shown to have a number of biochemical and physiological effects. It inhibits the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α), which are involved in the inflammatory response. NAB also inhibits the production of matrix metalloproteinases (MMPs), which are enzymes that degrade the extracellular matrix and contribute to tissue damage in inflammatory diseases. In addition, NAB has been found to reduce oxidative stress and inflammation in the brain, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

NAB has several advantages for lab experiments. It is readily available and relatively inexpensive. It has been extensively studied and its mechanism of action is well understood. However, there are also some limitations to its use. NAB is not very soluble in water, which can make it difficult to administer in vivo. In addition, NAB has been found to have some cytotoxic effects at high concentrations, which may limit its use in some experiments.

Future Directions

For the study of NAB include the development of more soluble forms and the investigation of its potential therapeutic effects on other diseases.

Synthesis Methods

The synthesis of NAB involves the reaction of 2-amino benzoic acid and 1-naphthyl acetic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction takes place in a solvent such as dimethylformamide (DMF) or dichloromethane (DCM) and is usually carried out at room temperature. The resulting product is purified using column chromatography or recrystallization.

Scientific Research Applications

NAB has been extensively studied for its potential therapeutic effects on various diseases such as cancer, inflammation, and neurodegenerative disorders. It has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. NAB also exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines and enzymes. In addition, NAB has been found to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.